Cas no 1239838-30-2 (5-Amino-4-chloro-2-methoxy-benzoic acid)

• Product Name: 5-Amino-4-chloro-2-methoxy-benzoic acid
• CAS No: 1239838-30-2
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 6838245
• PubChem ID: 50879159
• Update Time: 2025-05-21

5-Amino-4-chloro-2-methoxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-chloro-2-methoxybenzoic acid
• 1239838-30-2
• AKOS005147272
• 5-Amino-4-chloro-2-methoxy-benzoic acid

• Inchi： 1S/C8H8ClNO3/c1-13-7-3-5(9)6(10)2-4(7)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： WZVRPQDCRVTPLE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=C1N)OC

Computed Properties

• Exact Mass: 201.0192708Da
• Monoisotopic Mass: 201.0192708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 5-Amino-4-chloro-2-methoxy-benzoic acid

Introduction to 5-Amino-4-chloro-2-methoxy-benzoic acid (CAS No: 1239838-30-2)

5-Amino-4-chloro-2-methoxy-benzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1239838-30-2, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative features a unique structural motif comprising an amino group, a chloro substituent, and a methoxy group, which collectively contribute to its distinct chemical properties and potential biological activities. The compound’s molecular structure not only makes it a valuable intermediate in synthetic chemistry but also positions it as a promising candidate for further exploration in drug discovery and material science.

The synthesis of 5-Amino-4-chloro-2-methoxy-benzoic acid typically involves multi-step organic reactions, often starting from commercially available benzoic acid derivatives. The introduction of the chloro and methoxy groups at specific positions on the aromatic ring is critical for achieving the desired chemical and biological properties. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, are frequently employed to ensure high yield and purity. These synthetic strategies highlight the compound’s importance in industrial and academic research settings.

In recent years, 5-Amino-4-chloro-2-methoxy-benzoic acid has been studied for its potential applications in pharmaceutical development. The presence of both an amino and a hydroxyl-like functionality (implied by the carboxylic acid group) makes it a valuable building block for designing more complex molecules. Researchers have explored its utility in the synthesis of enzyme inhibitors, antimicrobial agents, and even in the development of novel anticancer drugs. The chloro substituent, in particular, enhances electrophilicity, facilitating further functionalization and diversification of its derivatives.

One of the most compelling aspects of 5-Amino-4-chloro-2-methoxy-benzoic acid is its role in medicinal chemistry. Its structural features allow it to interact with biological targets in multiple ways, making it a versatile scaffold for drug design. For instance, studies have shown that derivatives of this compound can modulate pathways involved in inflammation and oxidative stress, which are key mechanisms in various diseases. The methoxy group contributes to lipophilicity, optimizing membrane permeability, while the amino group can participate in hydrogen bonding interactions with biological receptors.

The compound’s potential extends beyond pharmaceuticals into materials science. Its aromatic structure and functional groups make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). The ability to fine-tune its electronic properties through structural modifications opens up possibilities for developing new materials with enhanced performance characteristics. Additionally, its stability under various conditions makes it a reliable component in industrial processes requiring robust intermediates.

Recent advancements in computational chemistry have further accelerated the exploration of 5-Amino-4-chloro-2-methoxy-benzoic acid. Molecular modeling studies have provided insights into how its structure influences its interactions with biological targets, enabling researchers to predict and optimize its pharmacological activity. These computational approaches complement experimental work by offering rapid screening of potential derivatives and identifying promising candidates for further investigation.

The safety profile of 5-Amino-4-chloro-2-methoxy-benzoic acid is another critical consideration. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety during synthesis and handling. Storage conditions should be controlled to prevent degradation, particularly when exposed to light or moisture. As with any chemical compound used in research or industrial settings, adherence to good laboratory practices (GLP) is essential.

The future prospects for 5-Amino-4-chloro-2-methoxy-benzoic acid are bright, driven by ongoing research efforts across multiple disciplines. Collaborative projects between academia and industry are likely to yield novel applications and deepen our understanding of its potential benefits. As synthetic methodologies continue to evolve, new derivatives with enhanced properties will emerge, expanding the compound’s utility spectrum.

In conclusion,5-Amino-4-chloro-2-methoxy-benzoic acid (CAS No: 1239838-30-2) stands as a testament to the ingenuity of modern chemical research. Its unique structural features make it indispensable in pharmaceutical synthesis and material science applications alike. With continued exploration and innovation,5-Amino-4-chloro-2-methoxy-benzoic acid is poised to play an increasingly significant role in advancing scientific discovery across multiple domains.